Cas no 1207948-24-0 (methyl 2-amino-3-(1-methyl-1H-imidazol-5-yl)propanoate)

• Product Name: methyl 2-amino-3-(1-methyl-1H-imidazol-5-yl)propanoate
• CAS No: 1207948-24-0
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6312749
• PubChem ID: 55268102
• Update Time: 2025-11-01

methyl 2-amino-3-(1-methyl-1H-imidazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(1-methyl-1H-imidazol-5-yl)propanoate
• EN300-1179641
• Histidine, 3-methyl-, methyl ester (ACI)
• 1207948-24-0
• Methyl Np-methyl-DL-histidinate
• CS-0346881
• AKOS006314659

• Inchi： 1S/C8H13N3O2/c1-11-5-10-4-6(11)3-7(9)8(12)13-2/h4-5,7H,3,9H2,1-2H3
• InChI Key： KSVGMEHIGJQRQB-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1=CN=CN1C)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-3-(1-methyl-1H-imidazol-5-yl)propanoate

Introduction to Methyl 2-amino-3-(1-methyl-1H-imidazol-5-yl)propanoate (CAS No: 1207948-24-0)

Methyl 2-amino-3-(1-methyl-1H-imidazol-5-yl)propanoate, identified by its CAS number 1207948-24-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and as a key intermediate in the synthesis of biologically active agents.

The structure of Methyl 2-amino-3-(1-methyl-1H-imidazol-5-yl)propanoate consists of a propanoate backbone substituted with an amino group at the second carbon and a 1-methylimidazole ring at the third carbon. This particular arrangement imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds, particularly those incorporating imidazole scaffolds, due to their widespread presence in bioactive molecules. The 1-methylimidazole moiety in Methyl 2-amino-3-(1-methyl-1H-imidazol-5-yl)propanoate is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various pharmacological contexts. This feature has led to its investigation as a potential component in the development of novel therapeutic agents.

One of the most compelling aspects of Methyl 2-amino-3-(1-methyl-1H-imidazol-5-yl)propanoate is its utility as a building block in the synthesis of more complex molecules. The presence of both an amino group and an ester functionality provides multiple points of modification, allowing chemists to tailor the compound for specific applications. For instance, the amino group can be used for further functionalization via coupling reactions, while the ester can be hydrolyzed to yield a carboxylic acid, opening up diverse synthetic pathways.

The pharmaceutical industry has been particularly keen on exploring derivatives of Methyl 2-amino-3-(1-methyl-1H-imidazol-5-yl)propanoate due to its potential as a scaffold for drug discovery. Recent studies have highlighted its role in the development of inhibitors targeting various biological pathways. For example, researchers have investigated its derivatives as potential kinase inhibitors, given the imidazole ring's ability to interact with ATP-binding pockets in enzymes. These findings underscore the compound's significance in the quest for new therapeutic interventions.

Beyond its applications in drug development, Methyl 2-amino-3-(1-methyl-1H-imidazol-5-yl)propanoate has also found utility in materials science and agrochemical research. Its unique structural features make it a promising candidate for designing novel polymers and ligands with specific binding properties. In agrochemistry, derivatives of this compound have been explored as potential growth regulators or pest repellents, showcasing its versatility across different scientific domains.

The synthesis of Methyl 2-amino-3-(1-methyl-1H-imidazol-5-yl)propanoate presents an interesting challenge due to the need for precise functional group manipulation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity. These methodologies not only highlight the compound's synthetic complexity but also demonstrate the ingenuity required to produce it on an industrial scale.

In conclusion, Methyl 2-amino-3-(1-methyl-1H-imidazol-5-yl)propanoate (CAS No: 1207948-24-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and versatile reactivity make it an invaluable tool for researchers in pharmaceuticals, materials science, and agrochemistry. As our understanding of its properties continues to evolve, so too will its applications in advancing scientific knowledge and developing innovative solutions.